Methyl 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate

• IUPAC Name: methyl 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C24H20O6/c1-14-20(28-13-17-11-21(24(26)27-3)29-15(17)2)10-9-18-19(12-22(25)30-23(14)18)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3
• InChI Key: KDDIHOMPODQUDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC4=C(OC(=C4)C(=O)OC)C
• Molecular Formula: C24H20O6
• Molecular Weight: 404.4 g/mol
• CAS No.: 374762-13-7

Description

Methyl 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate is a useful research compound. Its molecular formula is C24H20O6 and its molecular weight is 404.418. The purity is usually 95%.
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Biological Activity

Methyl 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate is a complex organic compound belonging to the chromen derivatives class. Its unique structure imparts various biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The compound's molecular formula is $C_{24}H_{20}O_{6}$ with a molecular weight of approximately 396.42 g/mol. The presence of the chromen ring system is significant due to its established interactions with various biological targets.

Property	Value
Molecular Formula	C24H20O6
Molecular Weight	396.42 g/mol
Density	1.258 g/cm³
Boiling Point	586.6 °C at 760 mmHg
Flash Point	255 °C

The biological activity of this compound is primarily attributed to its interaction with enzymes and receptors in the body. The chromen moiety is known to modulate various biochemical pathways, which can lead to therapeutic effects such as anti-inflammatory, antioxidant, and potential anticancer activities.

• Antioxidant Activity : The compound exhibits significant antioxidant properties, which help in scavenging free radicals and reducing oxidative stress. This is crucial for preventing cellular damage and may play a role in cancer prevention.
• Enzyme Inhibition : Preliminary studies suggest that this compound can inhibit certain enzymes involved in inflammatory processes, such as lipoxygenase (LOX).
• Cellular Effects : The compound has shown potential in modulating intracellular signaling pathways, including those involving PI3K/Akt, which are critical for cell survival and proliferation.

Research Findings

Recent studies have highlighted various aspects of the biological activity of this compound:

Antioxidant Activity

Research indicates that this compound demonstrates notable antioxidant activity with an IC50 value that reflects its potency compared to other known antioxidants.

Case Studies

• In Vitro Studies : In vitro assays have demonstrated that the compound effectively reduces oxidative stress markers in cultured cells, indicating its potential use in therapeutic applications against oxidative stress-related diseases.
• Animal Models : Animal studies have shown that administration of this compound can lead to a significant reduction in inflammation markers, suggesting its efficacy as an anti-inflammatory agent.

Comparative Analysis with Similar Compounds

To understand the uniqueness of this compound, it is essential to compare it with structurally similar compounds:

Compound Name	Biological Activity
Methyl 5-(methoxymethyl)furan-2-carboxylate	Moderate antioxidant activity
8-Methyl-2-oxo-4-phenylchromen-7-yloxymethyl	Significant enzyme inhibition